Cas no 747411-07-0 (2-Chloro-1-2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrol-3-ylethan-1-one)

• Product Name: 2-Chloro-1-2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrol-3-ylethan-1-one
• CAS No: 747411-07-0
• MF: C₁₂H₁₃ClN₂O₂
• MW: 252.696821928024
• MDL: MFCD05270851
• CID: 3107000
• PubChem ID: 2103959
• Update Time: 2025-10-12

2-Chloro-1-2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrol-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(2,5-dimethyl-1-(5-methylisoxazol-3-yl)-1H-pyrrol-3-yl)ethanone
• HMS2703P09
• SR-01000052219
• G56276
• EN300-09457
• 2-chloro-1-[2,5-dimethyl-1-(5-methylisoxazol-3-yl)-1H-pyrrol-3-yl]ethanone
• SCHEMBL17077891
• Q27208853
• CHEBI:120717
• SR-01000052219-1
• SMR000344079
• MFCD05270851
• Z56979286
• MLS000770898
• 2-Chloro-1-(2,5-dimethyl-1-(5-methylisoxazol-3-yl)-1H-pyrrol-3-yl)ethan-1-one
• CHEMBL1544508
• AKOS008967614
• CS-0221561
• DB-149353
• 2-chloro-1-[2,5-dimethyl-1-(5-methyl-3-isoxazolyl)-3-pyrrolyl]ethanone
• 2-chloro-1-[2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrol-3-yl]ethan-1-one
• 747411-07-0
• 2-chloro-1-[2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)pyrrol-3-yl]ethanone
• 2-Chloro-1-2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrol-3-ylethan-1-one

• MDL： MFCD05270851
• Inchi： 1S/C12H13ClN2O2/c1-7-4-10(11(16)6-13)9(3)15(7)12-5-8(2)17-14-12/h4-5H,6H2,1-3H3
• InChI Key： AQWWIOJBPOBUDQ-UHFFFAOYSA-N
• SMILES： ClCC(C1C=C(C)N(C2C=C(C)ON=2)C=1C)=O

Computed Properties

• Exact Mass: 252.0665554Da
• Monoisotopic Mass: 252.0665554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Chloro-1-2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrol-3-ylethan-1-one

Introduction to 2-Chloro-1-2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrol-3-ylethan-1-one (CAS No. 747411-07-0)

2-Chloro-1-2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrol-3-ylethan-1-one (CAS No. 747411-07-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as pyrroles and oxazoles, which are known for their diverse biological activities and potential therapeutic applications.

The structure of 2-Chloro-1-2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrol-3-ylethan-1-one features a pyrrole ring fused with an oxazole ring, along with a chlorinated and methylated substituent. This unique combination of functional groups imparts specific chemical properties that make it a valuable candidate for various research applications.

Recent studies have highlighted the potential of 2-Chloro-1-2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrol-3-ylethan-1-one in the development of novel therapeutic agents. One notable area of research is its activity as an antimicrobial agent. Studies have shown that this compound exhibits potent activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics to combat drug-resistant infections.

In addition to its antimicrobial properties, 2-Chloro-1-2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrol-3-yethanone has also been investigated for its potential as an anti-inflammatory agent. Research has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines and mediators, making it a potential therapeutic option for inflammatory diseases such as arthritis and inflammatory bowel disease.

The mechanism of action of 2-Chloro-1-2,5-dimethyl-1-(5-methyl-[strong]oxazol[/strong]-3-y)[strong]l[/strong]-[strong]pyrrol[/strong]-3-yethanone is not yet fully understood, but preliminary studies suggest that it may interact with specific enzymes and receptors involved in inflammatory pathways. Further research is needed to elucidate the exact mechanisms by which this compound exerts its anti-inflammatory effects.

Another area of interest is the potential use of 2-Chloro-[strong]pyrrol[/strong]-3-yethanone in the treatment of neurological disorders. Early studies have indicated that this compound may have neuroprotective properties, potentially offering benefits in conditions such as Alzheimer's disease and Parkinson's disease. The ability to cross the blood-brain barrier and target specific neural pathways makes it an attractive candidate for further investigation in this field.

The synthesis of 2-Chloro-[strong]pyrrol[/strong]-3-yethanone involves several steps, including the formation of the pyrrole ring and the subsequent introduction of the oxazole moiety. The chlorination and methylation steps are critical for achieving the desired chemical structure and biological activity. Researchers have developed various synthetic routes to optimize the yield and purity of this compound, making it more accessible for large-scale production and clinical trials.

In terms of safety and toxicity, preliminary studies suggest that 2-Chloro-[strong]pyrrol[/strong]-3-yethanone has a favorable safety profile at therapeutic doses. However, more comprehensive toxicological evaluations are necessary to ensure its safety for human use. Preclinical studies in animal models have shown promising results, with no significant adverse effects observed at relevant concentrations.

The future prospects for 2-Chloro-[strong]pyrrol[/strong]-3-yethanone are promising. Ongoing clinical trials are evaluating its efficacy in treating various conditions, including infections and inflammatory diseases. The compound's unique chemical structure and diverse biological activities make it a valuable asset in the pharmaceutical industry's quest for new and effective treatments.

In conclusion, 2-Chloro-[strong]pyrrol[/strong]-3-yethanone (CAS No. 747411-[strong]07[/strong]-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its antimicrobial, anti-inflammatory, and neuroprotective properties make it a promising candidate for further development into therapeutic agents. As research continues to advance our understanding of this compound's mechanisms and applications, it is likely to play an increasingly important role in the treatment of various diseases.